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Compound of Interest

Compound Name: 6-(Bromomethyl)-2,2'-bipyridine

Cat. No.: B3182486

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(bromomethyl)-2,2'-bipyridine is a functionalized derivative of 2,2'-bipyridine, a prominent
chelating ligand in coordination chemistry. The introduction of a reactive bromomethyl group at
the 6-position provides a versatile handle for further synthetic modifications, making it a
valuable building block in the development of novel ligands, metal complexes, and functional
materials. This technical guide provides a comprehensive overview of the known
physicochemical properties, synthesis, and potential applications of 6-(bromomethyl)-2,2'-
bipyridine, with a focus on its relevance to researchers in chemistry and drug development.

Physicochemical Data

Quantitative physicochemical data for 6-(bromomethyl)-2,2'-bipyridine is not extensively
reported in publicly available literature. For comparative purposes, data for the related
compounds 6,6'-bis(bromomethyl)-2,2'-bipyridine and 6-bromo-2,2'-bipyridine are also
presented.

Table 1: Physicochemical Properties of 6-(bromomethyl)-2,2'-bipyridine and Related
Compounds
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6- 6,6'-
) 6-bromo-2,2'-
Property (bromomethyl)-2,2'-  bis(bromomethyl)-2 L
. . bipyridine
bipyridine ,2'-bipyridine
Molecular Formula C11H9BrN:z C12H10Br2Nz C10H7BrNz
Molecular Weight 249.11 g/mol [1] 342.03 g/mol [2][3] 235.08 g/mol
Melting Point Data not available 180 °C[2] 72.0t0 76.0 °C[4]
- _ _ 133 °C /2.2 mmHg[4]
Boiling Point Data not available 389.3 °C[2] 5]
. . ) Chloroform,
Solubility Data not available Data not available
Methanol[4]
) ) White to Almost white
Appearance Data not available Data not available

powder to crystal[4]

Synthesis of 6-(bromomethyl)-2,2'-bipyridine

A common synthetic route to 6-(bromomethyl)-2,2'-bipyridine involves the bromination of its

corresponding alcohol precursor, [2,2'-bipyridin]-6-ylmethanol.

Experimental Protocol: Bromination of [2,2'-bipyridin]-6-

yimethanol

This protocol is adapted from a procedure described in the literature for the synthesis of

halomethyl-2,2'-bipyridine derivatives.[6]

Materials:

[2,2'-bipyridin]-6-yImethanol

Phosphorus tribromide (PBr3)

Dry Dichloromethane (DCM)

Sodium hydroxide (NaOH) solution (e.g., 1 M)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
* Ice bath

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

» Dissolve [2,2'-bipyridin]-6-ylmethanol (1.0 equivalent) in dry DCM under an inert atmosphere
(e.g., nitrogen or argon).

e Cool the solution in an ice bath.

e Slowly add phosphorus tribromide (PBrs3) (approximately 3.0 equivalents) to the cooled
solution.

e Remove the ice bath and stir the reaction mixture at room temperature overnight.

» After the reaction is complete, carefully quench the reaction by the slow addition of a
saturated aqueous sodium bicarbonate solution until effervescence ceases.

o Separate the organic layer.
e Wash the organic layer sequentially with water and brine.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to yield the crude
product.

e The crude product can be purified by column chromatography on silica gel.
Characterization:

The final product should be characterized by standard analytical techniques:
e 1H and 3C NMR Spectroscopy: To confirm the molecular structure.

e Mass Spectrometry: To confirm the molecular weight.
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e Infrared (IR) Spectroscopy: To identify functional groups.

While specific NMR data for 6-(bromomethyl)-2,2'-bipyridine is not readily available in the
cited literature, the expected *H NMR spectrum would show characteristic signals for the
bipyridine ring protons and a singlet for the bromomethyl (-CH2zBr) protons.

Synthesis Workflow
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Synthesis of 6-(bromomethyl)-2,2'-bipyridine

Starting Material

[2,2"-bipyridin]-6-ylmethanol

1. Dissolve
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Reaction
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Caption: Workflow for the synthesis of 6-(bromomethyl)-2,2'-bipyridine.
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Reactivity and Applications

The primary utility of 6-(bromomethyl)-2,2'-bipyridine lies in the reactivity of the bromomethyl
group, which is an excellent leaving group in nucleophilic substitution reactions. This allows for
the facile introduction of a wide range of functional groups, enabling the synthesis of more
complex and tailored bipyridine ligands.

Key Applications

o Ligand Synthesis: It serves as a precursor for the synthesis of multidentate ligands by
reacting it with various nucleophiles such as amines, thiols, and alcohols. These modified
ligands can then be used to form metal complexes with specific properties.

o Coordination Chemistry: The resulting bipyridine-based ligands are widely used in
coordination chemistry to create metal complexes with applications in catalysis, materials
science, and photochemistry.

e Drug Development and Medicinal Chemistry: Bipyridine derivatives and their metal
complexes have been investigated for their potential biological activities, including as
anticancer agents. The functionalized bipyridine can act as a scaffold to which other
pharmacophores are attached. Some metal complexes derived from substituted bipyridines
have been shown to induce cancer cell death through mechanisms such as the generation of
reactive oxygen species (ROS).

Logical Relationship of Applications
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Applications of 6-(bromomethyl)-2,2'-bipyridine
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Caption: Role of 6-(bromomethyl)-2,2'-bipyridine in synthesis and research.

Conclusion

6-(bromomethyl)-2,2'-bipyridine is a valuable synthetic intermediate with significant potential
in the fields of coordination chemistry and medicinal chemistry. While comprehensive
physicochemical data is currently limited in the public domain, its synthetic accessibility and the
reactivity of the bromomethyl group make it an attractive starting material for the development
of novel functional molecules. Further research into the properties and applications of this
compound and its derivatives is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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